Cas no 1892656-75-5 (1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 1892656-75-5
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5789797
• PubChem ID: 115024440
• Update Time: 2023-12-26

1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1764464
• 1892656-75-5
• Cyclobutanecarboxylic acid, 1-(4-hydroxyphenyl)-3-oxo-
• 1-(4-Hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C11H10O4/c12-8-3-1-7(2-4-8)11(10(14)15)5-9(13)6-11/h1-4,12H,5-6H2,(H,14,15)
• InChI Key： PFRSKOSZSVHAHJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC(=CC=2)O)C1

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 459.2±45.0 °C(Predicted)
• pka: 3.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids